Cas no 659-70-1 (Isopentyl 3-methylbutanoate)

Isopentyl 3-methylbutanoate Properties

Names and Identifiers

• Isopentyl 3-methylbutanoate
• Iso Amyl Isovalerate
• Isovaleric acid isoamyl ester
• n-Amyl-iso-valerianat
• (3-methyl-1-butyl)3-methylbutanoate
• 3-methyl-butanoicaci3-methylbutylester
• 3-methyl-butanoicacid3-methyl-butylester
• 3-methylbutanoicacid3-methylbutylester
• Apple oil
• Butanoicacid,3-methyl-,3-methylbutylester
• Isoamyl valerianate
• 3-Methylbutyl 3-Methylbutanoate
• Isopentyl isovalerate
• Iodoethane
• Isovaleric Acid Isopentyl Ester
• +Expand

• MDL： MFCD00048369
• InChIKey： XINCECQTMHSORG-UHFFFAOYSA-N
• Inchi： 1S/C10H20O2/c1-8(2)5-6-12-10(11)7-9(3)4/h8-9H,5-7H2,1-4H3
• SMILES： CC(C)CCOC(=O)CC(C)C

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 172.14633
• Heavy Atom Count: 12
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.62180
• PSA: 26.30000
• Merck: 5121
• Refractive Index: 1.412
• Boiling Point: 192-193 ºC
• Melting Point: -58.15°C
• Flash Point: 152 ºF
• FEMA: 2085
• Solubility: 0.016g/l
• Color/Form: Colorless or yellowish transparent liquid with apple, banana and other fruit aromas.
• Solubility: It is slightly soluble in water and can be miscible with alcohol and ether.
• Density: 0.854

Isopentyl 3-methylbutanoate Security Information

• Symbol: GHS07
• RTECS：NY1508000
• WGK Germany：2
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： R36/37/38
• Signal Word：Warning

Isopentyl 3-methylbutanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Plant Extracts Plant based Micromyrtus striata